Cas no 1564825-03-1 ((1-(1H-pyrrol-1-yl)cyclopentyl)methanol)

• Product Name: (1-(1H-pyrrol-1-yl)cyclopentyl)methanol
• CAS No: 1564825-03-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5579196
• Update Time: 2025-09-27

(1-(1H-pyrrol-1-yl)cyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(1H-pyrrol-1-yl)-
• (1-(1h-pyrrol-1-yl)cyclopentyl)methanol
• (1-(1H-pyrrol-1-yl)cyclopentyl)methanol

• Inchi： 1S/C10H15NO/c12-9-10(5-1-2-6-10)11-7-3-4-8-11/h3-4,7-8,12H,1-2,5-6,9H2
• InChI Key： IQJCHTXBBGTFNE-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=C2)(CO)CCCC1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 284.3±13.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on (1-(1H-pyrrol-1-yl)cyclopentyl)methanol

The Compound (1-(1H-pyrrol-1-yl)cyclopentyl)methanol: A Comprehensive Overview

The compound (1-(1H-pyrrol-1-yl)cyclopentyl)methanol, identified by the CAS number 1564825-03-1, is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of alcohol derivatives, featuring a cyclopentane ring substituted with a pyrrole group and a hydroxymethyl group. The presence of the pyrrole moiety introduces interesting electronic properties, making this compound a subject of interest in various fields, including organic synthesis, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1-(1H-pyrrol-1-yl)cyclopentyl)methanol. Researchers have employed various strategies, such as palladium-catalyzed cross-coupling reactions and organocatalytic processes, to construct this molecule. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for advanced applications. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.

The structural uniqueness of (1-(1H-pyrrol-1-yl)cyclopentyl)methanol has led to its exploration in drug discovery. The pyrrole ring is known for its ability to engage in hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems. Studies have shown that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound for developing therapeutic agents. Furthermore, its cyclopentane ring provides rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as bioavailability and stability.

In the realm of materials science, (1-(1H-pyrrol-1-yl)cyclopentyl)methanol has been investigated as a precursor for generating functional materials. For instance, through oxidation or polymerization reactions, this compound can be transformed into materials with tailored electronic properties. Recent research has demonstrated its utility in synthesizing conductive polymers, which hold promise for applications in flexible electronics and energy storage devices. The ability to modify the molecule's structure further enhances its versatility in material design.

The toxicological profile of (1-(1H-pyrrol-1-yl)cyclopentyl)methanol has also been a focus of recent studies. Initial findings suggest that the compound exhibits low toxicity at moderate concentrations, making it suitable for applications where human exposure is a concern. However, further investigations are required to fully understand its long-term effects and mechanisms of action at cellular levels.

In conclusion, (1-(1H-pyrrol-1-yl)cyclopentyl)methanol is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application development, positions it as an important molecule for future research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly prominent role in both academic and commercial settings.